Cas no 60178-20-3 (ethyl 2-(tert-butylsulfanyl)acetate)

• Product Name: ethyl 2-(tert-butylsulfanyl)acetate
• CAS No: 60178-20-3
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 951356
• PubChem ID: 4961815
• Update Time: 2025-10-29

ethyl 2-(tert-butylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (tert-butylsulfanyl)acetate
• ethyl (tert-butylthio)acetate
• ethyl 2-tert-butylsulfanylacetate
• EN300-12171
• G21311
• SCHEMBL8354123
• DTXSID60406943
• 60178-20-3
• DB-319282
• CS-0224898
• AKOS000117170
• ethyl 2-(tert-butylsulfanyl)acetate
• ETHYL(TERT-BUTYLTHIO)ACETATE

• Inchi： 1S/C8H16O2S/c1-5-10-7(9)6-11-8(2,3)4/h5-6H2,1-4H3
• InChI Key： FFJMCUJLEIRSMJ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C(C)(C)C

Computed Properties

• Exact Mass: 176.08718
• Monoisotopic Mass: 176.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3

ethyl 2-(tert-butylsulfanyl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl 2-(tert-butylsulfanyl)acetate

Research Brief on Ethyl 2-(tert-Butylsulfanyl)acetate (CAS: 60178-20-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(tert-butylsulfanyl)acetate (CAS: 60178-20-3) is a sulfur-containing ester compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its tert-butylthio and ester functional groups, serves as a key intermediate in the synthesis of bioactive molecules and has been explored for its potential in drug discovery and development. The unique chemical properties of ethyl 2-(tert-butylsulfanyl)acetate, including its reactivity and stability, make it a valuable building block in organic synthesis and medicinal chemistry.

Recent studies have highlighted the role of ethyl 2-(tert-butylsulfanyl)acetate in the synthesis of thiol-based prodrugs and enzyme inhibitors. For instance, researchers have utilized this compound to develop novel cysteine protease inhibitors, which are of particular interest in the treatment of parasitic infections and certain cancers. The tert-butylthio group in the molecule acts as a protective moiety, enhancing the stability of the resulting compounds under physiological conditions. Additionally, the ester functionality allows for further derivatization, enabling the creation of a diverse library of bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, ethyl 2-(tert-butylsulfanyl)acetate was employed as a precursor for the synthesis of potent SARS-CoV-2 main protease inhibitors. The researchers demonstrated that the compound's sulfur atom could form a covalent bond with the active site cysteine residue of the protease, leading to effective inhibition of viral replication. This finding underscores the potential of ethyl 2-(tert-butylsulfanyl)acetate in antiviral drug development and highlights its relevance in addressing emerging infectious diseases.

Another notable application of ethyl 2-(tert-butylsulfanyl)acetate is in the field of prodrug design. A recent study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound to develop prodrugs of anticancer agents. The tert-butylthio group was shown to improve the pharmacokinetic properties of the prodrugs, enhancing their bioavailability and reducing off-target effects. This approach has opened new avenues for the delivery of chemotherapeutic agents with improved efficacy and safety profiles.

From a synthetic perspective, ethyl 2-(tert-butylsulfanyl)acetate has been utilized in multicomponent reactions to generate complex heterocyclic scaffolds. These scaffolds are often found in natural products and pharmaceuticals, making the compound a valuable tool in diversity-oriented synthesis. Recent advances in catalysis have further expanded the utility of ethyl 2-(tert-butylsulfanyl)acetate, enabling the efficient construction of sulfur-containing heterocycles with high enantioselectivity.

In conclusion, ethyl 2-(tert-butylsulfanyl)acetate (CAS: 60178-20-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery and prodrug design to the synthesis of complex heterocyclic structures. Ongoing research continues to uncover new roles for this compound, reinforcing its importance in the development of novel therapeutics. Future studies may explore its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation, further expanding its impact on the field.